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Cat. No.: B080679 Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

Application Note 1.0: On-Demand Hydrogen
Generation via Strontium Hydride Hydrolysis
Principle of Operation
Strontium hydride (SrH₂) is a saline hydride that serves as a high-density solid-state hydrogen

storage material.[1] It reacts exothermically and irreversibly with water in a process known as

hydrolysis to produce high-purity hydrogen gas and strontium hydroxide (Sr(OH)₂), a stable,

non-toxic byproduct.[2][3] The reaction is represented by the following equation:

SrH₂ (s) + 2H₂O (l) → Sr(OH)₂ (aq/s) + 2H₂ (g)[3][4]

This reaction is immediate upon contact with water, allowing for "on-demand" hydrogen

generation that can be controlled by regulating the supply of water to the hydride material.[2][5]

This characteristic makes SrH₂ a compelling candidate for portable power applications where

controlled, safe, and immediate gas generation is required.

Key Advantages and Limitations
The primary advantage of using SrH₂ is its high gravimetric hydrogen density. The material

itself contains a significant amount of hydrogen by weight, which is released upon reaction.

Hydride compounds are frequently used as portable sources of hydrogen gas for this reason.
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[6] The reaction is robust and does not require complex catalysts or high temperatures to

proceed, simplifying reactor design.[7]

Limitations include the highly reactive nature of the hydride, which necessitates careful

handling and storage under inert, dry conditions to prevent premature reaction with

atmospheric moisture.[8][9] Furthermore, the process is not reversible; the strontium hydroxide

byproduct cannot be easily regenerated back into strontium hydride, making it a single-use fuel

source.

Applications
The primary application for this technology is in portable fuel cell systems, which require a

continuous supply of hydrogen to generate electricity for military, remote sensing, or

emergency power applications.[7] Other potential uses include:

Analytical Chemistry: Providing a portable source of pure hydrogen for gas chromatography

or other analytical techniques.

In-situ Chemical Synthesis: Use as a reducing agent in field applications.[3]

Emergency Inflation: Rapidly inflating weather balloons or other devices where a lightweight

gas source is needed, similar to the historical use of calcium hydride.[10]

Technical Data 2.0: Properties and Performance
Table: Physicochemical Properties of Strontium Hydride
(SrH₂)
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Property Value Source(s)

Molar Mass 89.64 g/mol [3]

Appearance
White to grayish crystalline

solid/powder
[2][11]

Density ~3.26 g/cm³ [1][3]

Melting Point 1050°C (Decomposes) [1][3]

CAS Number 13598-33-9 [1]

Theoretical Hydrogen Content 2.25 wt.% Calculated

Theoretical H₂ Yield

(Hydrolysis)
1000 cm³/g (at STP) Calculated

Table: Hydrogen Generation Performance Metrics
Parameter Description Typical Value/Range

Reaction Stoichiometry
Moles of H₂ produced per mole

of SrH₂
2

Hydrogen Purity
Purity of the generated gas

stream

>99.9% (typically limited by

water vapor)

Reaction Control Method
Method used to start, stop, and

modulate H₂ flow
Water flow rate limitation

Operating Temperature
Temperature range for the

hydrolysis reaction
Ambient to < 100°C

Byproduct
Solid or aqueous waste

product
Strontium Hydroxide (Sr(OH)₂)

Experimental Protocol 3.0: Controlled Hydrolysis of
SrH₂ for Hydrogen Generation
Objective
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To safely generate and quantify hydrogen gas produced from the controlled hydrolysis of

strontium hydride powder. This protocol outlines a laboratory-scale batch process.

Materials and Equipment
Reagents: Strontium hydride (SrH₂) powder (99.5% purity, <60 mesh), Deionized water, Inert

gas (Argon or Nitrogen).[2][12]

Glassware: Three-neck round-bottom flask (reactor), dropping funnel (water reservoir), gas

outlet adapter with stopcock, magnetic stir bar.

Equipment: Magnetic stirrer, gas-tight syringe or peristaltic pump for controlled water

delivery, gas collection apparatus (e.g., gas burette or inverted graduated cylinder in a water

bath), mass flow meter, balance (±0.1 mg), Schlenk line or glovebox for inert atmosphere

handling.[13][14]

Workflow Diagram: Experimental Setup
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Caption: Experimental workflow for lab-scale hydrogen generation from SrH₂.

Detailed Procedure
Preparation (Inert Atmosphere): Due to its reactivity with moisture, all handling of SrH₂ must

be done under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).[8][9]

[13]

Accurately weigh approximately 0.5 g of SrH₂ powder and transfer it to the three-neck

reaction flask containing a magnetic stir bar.

System Assembly: Securely assemble the reaction apparatus. Attach the dropping funnel to

the central neck and the gas outlet adapter to a side neck. The third neck can be sealed with

a septum for thermocouple insertion if temperature monitoring is desired.

Connect the gas outlet to the gas collection system (e.g., gas burette).

Remove the apparatus from the inert atmosphere and connect it to an inert gas line. Purge

the entire system for 5-10 minutes to remove any residual air and moisture.

Accurately measure and load 20 mL of deionized water into the dropping funnel and seal it.

Reaction: Begin magnetic stirring to ensure even distribution of the powder.

Slowly add the water dropwise from the funnel into the reaction flask. The rate of hydrogen

evolution is directly proportional to the rate of water addition. Caution: The reaction is

exothermic; adding water too quickly can cause a rapid increase in temperature and

pressure.

Continue adding water and collecting the evolved gas until the reaction ceases (i.e., no more

gas is produced upon water addition).

Data Collection: Record the final volume of hydrogen gas collected. Note the ambient

temperature and pressure to correct the gas volume to Standard Temperature and Pressure

(STP).
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Data Analysis
Correct Gas Volume to STP: Use the combined gas law to correct the measured volume of

H₂ to STP (0 °C and 1 atm).

Calculate Moles of H₂: Convert the corrected volume of H₂ to moles (1 mole of any gas at

STP = 22.4 L).

Calculate Theoretical Yield: Based on the initial mass of SrH₂, calculate the theoretical

maximum moles of H₂ that could be produced (mass of SrH₂ / molar mass of SrH₂ * 2).

Determine Percentage Yield: (Actual moles of H₂ / Theoretical moles of H₂) * 100%.

System Schematics 4.0: Reaction and System
Design
Diagram: SrH₂ Hydrolysis Reaction Pathway
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Caption: Chemical reaction pathway for the hydrolysis of strontium hydride.

Diagram: Conceptual Portable Generator System
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Caption: Logical flow diagram of a portable SrH₂ hydrogen generator.

Safety Protocol 5.0
Handling Strontium Hydride

Water Reactivity: Strontium hydride reacts vigorously with water and moisture to produce

flammable hydrogen gas.[8][15] All contact with water must be avoided during storage and

handling. P223: Do not allow contact with water.[9][15]
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Handling Environment: Handle and store SrH₂ under a dry, inert gas like argon or nitrogen.

[8][9] Keep containers tightly closed and store in a cool, dry, well-ventilated place.[12][15]

Personal Protective Equipment (PPE): Wear safety goggles, flame-retardant lab coat, and

chemical-impermeable gloves.[9][15]

Spills: In case of a spill, do not use water to clean up.[9] Sweep or scoop the material into a

dry, closed container. Use non-sparking tools.[9][15]

Handling Hydrogen Gas
Flammability: Hydrogen is extremely flammable and forms explosive mixtures with air.

Ensure adequate ventilation and remove all sources of ignition (sparks, open flames, hot

surfaces).[15]

Asphyxiation Risk: Although non-toxic, hydrogen can displace oxygen in enclosed spaces,

leading to asphyxiation. Always work in a well-ventilated area.[8]

Fire Extinguishing: For fires involving strontium hydride, use a Class D dry powder

extinguisher. Do not use water, CO₂, or foam.[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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